![molecular formula C14H19FN2O2 B1387286 4-[4-(4-Fluorophenyl)piperazin-1-yl]tetrahydrofuran-3-ol CAS No. 1171980-21-4](/img/structure/B1387286.png)
4-[4-(4-Fluorophenyl)piperazin-1-yl]tetrahydrofuran-3-ol
Overview
Description
“4-[4-(4-Fluorophenyl)piperazin-1-yl]tetrahydrofuran-3-ol” is a chemical compound with the molecular formula C14H19FN2O2 . It is a bioactive compound with potential applications in scientific research.
Molecular Structure Analysis
The molecular structure of this compound includes a tetrahydrofuran-3-ol group and a 4-fluorophenylpiperazin-1-yl group . The molecular weight is 266.31 g/mol .Physical And Chemical Properties Analysis
The predicted boiling point of this compound is 433.7±45.0 °C and its predicted density is 1.284±0.06 g/cm3 . The pKa is predicted to be 14.31±0.40 .Mechanism of Action
Target of Action
Compounds with similar structures have been found to interact with various receptors such as the cannabinoid receptor and Equilibrative Nucleoside Transporters (ENTs) .
Mode of Action
Similar compounds have been shown to inhibit ents , which play a vital role in nucleotide synthesis and regulation of adenosine function .
Biochemical Pathways
Ents, which similar compounds have been shown to inhibit, play a crucial role in nucleotide synthesis and regulation of adenosine function .
Pharmacokinetics
The molecular weight of the compound is 26631 , which may influence its pharmacokinetic properties.
Result of Action
Similar compounds have been shown to increase phosphorylation of h2ax in mcf-7 cells .
properties
IUPAC Name |
4-[4-(4-fluorophenyl)piperazin-1-yl]oxolan-3-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19FN2O2/c15-11-1-3-12(4-2-11)16-5-7-17(8-6-16)13-9-19-10-14(13)18/h1-4,13-14,18H,5-10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPOIHAAJBOHFLR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2COCC2O)C3=CC=C(C=C3)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19FN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[4-(4-Fluorophenyl)piperazin-1-yl]tetrahydrofuran-3-ol |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.